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Compound Name: Superphane

Cat. No.: B14601998

Audience: Researchers, scientists, and drug development professionals.

Introduction to Phane Chemistry

In the realm of organic chemistry, cyclophanes represent a fascinating class of strained
molecules characterized by one or more aromatic rings bridged by aliphatic chains.[1] These
molecules are extensively studied because their constrained conformations lead to unusual
chemical and physical properties.[2] The aromatic rings provide structural rigidity, while the
aliphatic bridges introduce flexibility, creating unique three-dimensional structures.[1] This
interplay of rigid and flexible components makes cyclophanes central to host-guest chemistry,
supramolecular assembly, and molecular recognition.[1][3]

A particularly intriguing subclass is the superphanes, where two aromatic rings are held in a
face-to-face arrangement by six connecting bridges.[4][5] The parent superphane, --INVALID-
LINK--cyclophane, features two benzene rings clamped by six ethylene spacers, resulting in
significant molecular strain and unique properties.[4][6] The chemistry of these compounds has
applications in pharmaceuticals, catalysis, and materials science.[1]

Classification of Phanes

The term '‘phane’ is a broad descriptor for molecules containing bridged aromatic or alicyclic
systems. Cyclophanes are a major category within this family. The nomenclature [n] refers to
the number of atoms in an aliphatic bridge, while prefixes like ortho-, meta-, and para- denote
the substitution pattern on the aromatic ring.[1]
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If a heteroatom is present in the aromatic ring, the molecule is termed a heterophane.[1] If the
heteroatom is in the bridging chain, it is called a heteraphane.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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